Cas no 10040-44-5 (Bisphenol A Bissulfate Disodium Salt)

Bisphenol A Bissulfate Disodium Salt is a water-soluble derivative of bisphenol A, characterized by its disulfate functional groups. This compound is primarily utilized in industrial applications, including as an intermediate in the synthesis of specialty polymers and resins. Its high solubility in aqueous systems enhances its reactivity and ease of incorporation into formulations. The disodium salt form improves stability and handling, making it suitable for controlled chemical processes. Key advantages include consistent purity, predictable reactivity, and compatibility with a range of reaction conditions. It is often employed in research and production settings where precise sulfonation or functionalization of bisphenol A derivatives is required.

Bisphenol A Bissulfate Disodium Salt structure

10040-44-5 structure

Product name:Bisphenol A Bissulfate Disodium Salt

CAS No:10040-44-5

MF:C₁₅H₁₄Na₂O₈S₂

MW:432.376404285431

CID:824036

Bisphenol A Bissulfate Disodium Salt Chemical and Physical Properties

Names and Identifiers

- Bisphenol A Bissulfate Disodium Salt
- BISPHENOL A BISSULFATE DISODIUM SALT,WHITE SOLID
- disodium,[4-[2-(4-sulfonatooxyphenyl)propan-2-yl]phenyl] sulfate
- 4,4'-Isopropylidenediphenol bis(hydrogen sulfate) disodium salt
- 4,4'-(1-Methylethylidene)bisphenol Bis(Hydrogen Sulfate) DisodiuM Salt

Computed Properties

Exact Mass: 431.99300

Experimental Properties

Melting Point: 145 °C (decomposition)
PSA: 149.62000
LogP: 3.85210

Bisphenol A Bissulfate Disodium Salt Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
A2B Chem LLC	AE14740-250mg	Bisphenol A Bissulfate Disodium Salt	10040-44-5	250mg	$1706.00	2024-04-20
TRC	B519515-25mg	Bisphenol A Bissulfate Disodium Salt	10040-44-5	25mg	$ 215.00	2023-09-08
TRC	B519515-250mg	Bisphenol A Bissulfate Disodium Salt	10040-44-5	250mg	$ 1656.00	2023-09-08
A2B Chem LLC	AE14740-25mg	Bisphenol A Bissulfate Disodium Salt	10040-44-5	25mg	$327.00	2024-04-20

Bisphenol A Bissulfate Disodium Salt Related Literature

1. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†

Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
2. Building microsphere–nanosheet structures in N-doped carbon to improve its performance in the oxygen reduction reaction and vanadium redox flow batteries†

Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
3. CeZSM-5—a designer's catalyst for selective synthesis of octahydroacridine†

A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
4. Building one-dimensional oxide nanostructure arrays on conductive metal substrates for lithium-ion battery anodes

Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
5. Bridging model and real catalysts: general discussion

Faraday Discuss., 2016,188, 565-589

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Bisphenol A Bissulfate Disodium Salt

Bisphenol A Bissulfate Disodium Salt (CAS No. 10040-44-5): Properties, Applications, and Industry Insights

Bisphenol A Bissulfate Disodium Salt, with the CAS No. 10040-44-5, is a specialized chemical compound widely utilized in industrial and research applications. This sodium salt derivative of Bisphenol A (BPA) is known for its unique solubility and reactivity, making it a valuable intermediate in polymer synthesis and other advanced material processes. The compound's molecular structure, featuring two sulfonate groups, enhances its compatibility with aqueous systems, a property highly sought after in formulations requiring water-soluble components.

In recent years, the demand for Bisphenol A Bissulfate Disodium Salt has grown alongside advancements in sustainable materials and green chemistry. Researchers are increasingly exploring its role in eco-friendly coatings and biodegradable polymers, addressing global concerns about environmental impact. The compound's ability to act as a crosslinking agent or stabilizer in high-performance resins has also garnered attention, particularly in industries prioritizing durability and low toxicity.

One of the most frequently asked questions about CAS No. 10040-44-5 revolves around its safety profile. Unlike its parent compound BPA, which has faced scrutiny, the disodium salt variant is often highlighted for its reduced volatility and improved handling characteristics. Studies emphasize its stability under typical storage conditions, though proper chemical handling protocols are always recommended. This distinction makes it a preferred choice in applications where regulatory compliance and worker safety are paramount.

The pharmaceutical and cosmetic industries have also shown interest in Bisphenol A Bissulfate Disodium Salt due to its emulsifying properties. Its role in drug delivery systems and personal care formulations underscores its versatility. For instance, it can enhance the solubility of active ingredients, a critical factor in developing next-generation therapeutics. This aligns with the broader trend toward multifunctional additives that streamline manufacturing processes.

From an SEO perspective, keywords like "Bisphenol A Bissulfate Disodium Salt uses", "CAS 10040-44-5 solubility", and "BPA derivative applications" reflect common user queries. These terms highlight the compound's relevance in both academic and industrial contexts. Additionally, discussions around "alternatives to traditional BPA-based products" often cite this compound as a technically viable option, further driving its visibility in search engines.

In summary, Bisphenol A Bissulfate Disodium Salt (CAS No. 10040-44-5) represents a convergence of innovation and practicality. Its applications span advanced materials, life sciences, and environmentally conscious manufacturing, making it a compound of enduring significance. As industries continue to prioritize sustainability and performance, this sodium salt derivative is poised to play an even more prominent role in future developments.